2,4-Dichlorophenol

• CAS No.: 120-83-2
• Product Name: 2,4-Dichlorophenol
• Molecular Formula: C6H4Cl2O
• Molecular Weight: 163 g/mol
• IUPAC Name: 2,4-dichlorophenol
• Standard InChI: InChI=1S/C6H4Cl2O/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
• Standard InChIKey: HFZWRUODUSTPEG-UHFFFAOYSA-N
• Impurities: Technical grade contains 2,6-dichlorophenol (8.0%); ... Chlorinated 2-phenoxyphenols, chlorinated diphenyl ethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/
• SMILES: C1=CC(=C(C=C1Cl)Cl)O
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)O
• Boiling Point: 410 °F at 760 mm Hg (NTP, 1992); 210.0 °C; 210 °C
• Colorform: COLORLESS CRYSTALS OR NEEDLES; Hexagonal needles from benzene; White ... solid; Pale yellow solid
• Density: 1.4 at 59 °F (USCG, 1999); 1.4 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
• Flash Point: 237 °F (NTP, 1992); 200 °F (open cup); 237 °F (closed cup); 237 °F (114 °C) (open cup); 113 °C o.c.
• Melting Point: 113 °F (NTP, 1992); 45.0 °C; 45 °C
• Physical Description: 2,4-dichlorophenol is a colorless crystalline solid with a medicinal odor. Melting point 45°C. Sinks in water. Strong irritant to tissues; toxic by ingestion.; Liquid; OtherSolid; Solid; COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 2,4-dichlorophenol is a colorless crystalline solid with a medicinal odor. Melting point 45°C. Sinks in water. Strong irritant to tissues; toxic by ingestion.; 2,4-dichlorophenol is a dichlorophenol that is phenol carrying chloro substituents at positions 2 and 4.; 2, 4-Dichlorophenol belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. 2, 4-Dichlorophenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2, 4-Dichlorophenol has been detected in multiple biofluids, such as urine and blood. 2, 4-Dichlorophenol exists in all eukaryotes, ranging from yeast to humans. 2, 4-Dichlorophenol can be converted into prothiofos. 2, 4-Dichlorophenol is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
• Related CAS: 3757-76-4 (hydrochloride salt); 50884-30-5 (potassium salt)
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 0.03 M; Soluble in carbon tetrachloride; Soluble in ethanol, benzene, chloroform and ethyl ether.; Soluble in aqueous alkali, oxygenated and chlorinated solvents.; In water, 4.50X10+3 mg/L at 20 °C; 4.5 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 0.45 (poor)
• Synonyms: 2,4-dichlorophenol; 2,4-dichlorophenol potassium; 2,4-dichlorophenol sodium; 2,4-dichlorophenol, 14C-labeled cpd; 4,6-dichlorophenol
• Vapor Density: 5.62 (NTP, 1992) (Relative to Air); 5.62; Relative vapor density (air = 1): 5.6
• Vapor Pressure: 1 mm Hg at 127 °F (NTP, 1992); 0.09 mmHg; 0.09 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 10
• PubChem Compound: 8449
• Last Modified: Nov 11 2021